Cas no 18883-66-4 (Streptozotocin)

• Product Name: Streptozotocin
• CAS No: 18883-66-4
• MF: C₈H₁₅N₃O₇
• MW: 265.220602273941
• MDL: MFCD00006607
• CID: 51172
• PubChem ID: 329830222
• Update Time: 2025-04-18

Streptozotocin Chemical and Physical Properties

Names and Identifiers

• Streptozocin
• 2-desoxy-2-(3-methyl-3-nitrosoureido)-d-glucopyranose
• 2-deoxy-2-(((methylnitrosoamino)carbonyl)amino)-d-glucose
• Streptozotocin
• Streptozocin (STZ)
• Streptozotocin (STZ)
• N-(Methylnitrosocarbamoyl)-α-D-glucosamine
• STR
• strz
• STZ
• U 9889
• U-9889
• ZANOSAR
• 2-Deoxy-2-[[(methylnitrosoamino)carbonyl]amino]-D-glucose
• nsc85998
• nsc-85598
• nsc-85998
• nci-c03167
• streptozosin
• Streptozocinum
• Streptozocine
• Streptozocinium
• Estreptozocina
• streptozotocin (stz)
• N-D-Glucosyl-(2)-N'-nitrosomethylharnstoff
• Streptozoticin
• 8H27GUR065
• DSSTox_CID_1282
• DSSTox_RID_76055
• DSSTox_GSID_21282
• 2-Deoxy-2-(3-methyl-3-nitrosoureido)-D-glucopyranose
• alkylating agent
• binds to DNA
• 1-methyl-1-nitroso-3-((2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)ure
• KBio1_000531
• SBI-0051517.P003
• SR-05000001720-2
• DTXSID2021282
• N-(Methylnitrosocarbamoyl)-alpha-D-glucosamine
• Zanosar (TN)
• BSPBio_002734
• A937380
• NINDS_000531
• Streptozocin, >=98.0% (HPLC)
• Streptozotocine
• C8H15N3O7
• HMS501K13
• KBioSS_001440
• 2-Deoxy-2-(((methylnitrosoamino)carbonyl)amino)-D-glucopyranose
• SPBio_000243
• HMS2097C06
• UNII-8H27GUR065
• CHEBI:9288
• Tox21_302974
• 2-Deoxy-2[[(methylnitrosoamino)-carbonyl]amino]-D-glucopyranose
• Tox21_201859
• NCGC00178500-02
• NCGC00256594-01
• NCGC00259408-01
• 2-deoxy-2-((methyl(nitroso)carbamoyl)amino)-alpha-D-glucopyranose
• AB00052092_05
• N-(METHYLNITROSOCARBAMOYL)-A-D-GLUCOSAMINE
• N-D-Glucosyl-(2)-N'-nitrosomethylurea
• Streptozocin, >=75% alpha-anomer basis, >=98% (HPLC), powder
• 18883-66-4
• Q257331
• 1-Methyl-1-nitroso-3-((2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-yl)urea
• HMS2092I09
• SMP1_000282
• KBioGR_001768
• KBio3_001954
• Spectrum3_001087
• .ALPHA.-STREPTOZOCIN
• s1312
• EN300-7480749
• MLS004774123
• NCGC00178500-01
• N-D-GLUCOSYL(2)-N'-NITROSOMETHYLHARNSTOFF
• C07313
• SR-01000939745-3
• IDI1_000531
• alpha-D-Glucopyranose, 2-deoxy-2-(((methylnitrosoamino)carbonyl)amino)-
• 1-methyl-1-nitroso-3-((2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)urea
• 66395-18-4
• Tox21_110585_1
• KBio2_006576
• Streptozocin (JAN/USAN/INN)
• AKOS025310730
• L01AD04
• NSC-757321
• .ALPHA.-D-GLUCOPYRANOSE, 2-DEOXY-2-(((METHYLNITROSOAMINO)CARBONYL)AMINO)-
• AB00513906
• Spectrum_000960
• AB00052092-03
• 3-methyl-3-nitroso-1-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
• NSC757321
• SW199198-2
• NCGC00178500-04
• 2-deoxy-2-(((methylnitrosamino)-carbonyl)amino)-D-glucopyranose
• Epitope ID:134282
• 2-deoxy-2-{[methyl(nitroso)carbamoyl]amino}-alpha-D-glucopyranose
• HMS3714C06
• NCGC00178500-03
• CAS-18883-66-4
• DTXCID701282
• KBio2_001440
• DivK1c_000531
• Prestwick3_000732
• 1-methyl-1-nitroso-3-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
• BSPBio_000684
• alpha-Streptozocin
• W-201687
• 2-deoxy-2-({[methyl(nitroso)amino]carbonyl}amino)-alpha-D-glucopyranose
• NCGC00016738-01
• SMR001233317
• HB4097
• SR-01000939745
• Spectrum5_001047
• Tox21_110585
• Streptozocin; Streptozotocin
• BPBio1_000754
• AB00052092_04
• DB00428
• KBio2_004008
• MFCD00006607
• Streptozotocin;U 9889
• 1-methyl-1-nitroso-3-[(2S,3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-3-yl]urea
• 2-Deoxy-2-((methylnitrosoamino)carbonyl)amino-D-glucose
• CCG-39870
• SCHEMBL4748
• BCBcMAP01_000142
• SR-05000001720-1
• SPECTRUM1500543
• NS00011535
• SR-05000001720
• Streptozocin, Vetec(TM) reagent grade, 98%, powder
• Spectrum2_000062
• D05932
• HMS1921A07
• Pharmakon1600-01500543
• NCGC00178500-07
• Spectrum4_001244
• 2-Deoxy-2-(3-methyl-3-nitrosoureido)-.alpha.(and.beta.)-D-glucopyranose
• D-Glucose, 2-deoxy-2-(3-methyl-3-nitrosoureido)-
• D-Glucopyranose, 2-deoxy-2-[[(methylnitrosoamino)carbonyl]amino]-
• CHEMBL1603
• ZSJLQEPLLKMAKR-GKHCUFPYSA-N

• MDL： MFCD00006607
• Inchi： 1S/C8H15N3O7/c1-11(10-17)8(16)9-4-6(14)5(13)3(2-12)18-7(4)15/h3-7,12-15H,2H2,1H3,(H,9,16)/t3-,4-,5-,6-,7+/m1/s1
• InChI Key： ZSJLQEPLLKMAKR-GKHCUFPYSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(N(C)N=O)=O)O
• BRN： 2060675

Computed Properties

• Exact Mass: 265.09100
• Monoisotopic Mass: 265.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.4
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: Powder
• Density: 1.4410 (rough estimate)
• Melting Point: 121 °C (dec.) (lit.)
• Boiling Point: 408.44°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6500 (estimate)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility130 mg/mL(490.16 mM;Need ultrasonic)H2O : 113.3 mg/mL(427.19 mM;Need ultrasonic and warming)
• Water Partition Coefficient: dissolution
• PSA: 151.92000
• LogP: -2.50000
• Merck: 13,8912
• Specific Rotation: D25 +39°
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, light alcohols and ketones.

Streptozotocin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 36/37-53-45-36-22
• FLUKA BRAND F CODES：3-10-21
• RTECS：LZ5775000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R22; R45; R46; R61
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：9
• PackingGroup：Ⅲ
• Toxicity：LD50 in female mice (mg/kg): 360 i.p.; 275 i.v.; in male dogs (mg/kg): 50 i.v. (Iwasaki)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses
• Other Chemical Reagents